Cas no 2017715-49-8 (6-chloro-2-ethoxy-1,2,4triazolo1,5-apyrimidine)

• Product Name: 6-chloro-2-ethoxy-1,2,4triazolo1,5-apyrimidine
• CAS No: 2017715-49-8
• MF: C₇H₇ClN₄O
• MW: 198.609679460526
• CID: 6209421
• PubChem ID: 165484405
• Update Time: 2025-06-08

6-chloro-2-ethoxy-1,2,4triazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-ethoxy-1,2,4triazolo1,5-apyrimidine
• EN300-1129833
• 6-chloro-2-ethoxy-[1,2,4]triazolo[1,5-a]pyrimidine
• 2017715-49-8

• Inchi： 1S/C7H7ClN4O/c1-2-13-7-10-6-9-3-5(8)4-12(6)11-7/h3-4H,2H2,1H3
• InChI Key： UWYRMMKZXQFWJQ-UHFFFAOYSA-N
• SMILES： ClC1C=NC2=NC(=NN2C=1)OCC

Computed Properties

• Exact Mass: 198.0308386g/mol
• Monoisotopic Mass: 198.0308386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Additional information on 6-chloro-2-ethoxy-1,2,4triazolo1,5-apyrimidine

Introduction to 6-Chloro-2-Ethoxy-1,2,4-Triazolo[1,5-a]Pyrimidine (CAS No. 2017715-49-8)

6-Chloro-2-ethoxy-1,2,4-triazolo[1,5-a]pyrimidine (CAS No. 2017715-49-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The unique structure of 6-chloro-2-ethoxy-1,2,4-triazolo[1,5-a]pyrimidine makes it a promising candidate for the development of new therapeutic agents.

The chemical structure of 6-chloro-2-ethoxy-1,2,4-triazolo[1,5-a]pyrimidine consists of a triazolopyrimidine core with a chlorine atom at the 6-position and an ethoxy group at the 2-position. This specific arrangement of functional groups imparts unique pharmacological properties to the molecule. The triazolopyrimidine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets, such as enzymes and receptors.

Recent studies have highlighted the potential of 6-chloro-2-ethoxy-1,2,4-triazolo[1,5-a]pyrimidine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication by targeting key viral enzymes.

In addition to its antiviral properties, 6-chloro-2-ethoxy-1,2,4-triazolo[1,5-a]pyrimidine has also demonstrated significant anticancer activity. Preclinical studies have shown that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The anticancer mechanism is believed to involve the modulation of cell cycle progression and induction of apoptosis in cancer cells. These findings suggest that 6-chloro-2-ethoxy-1,2,4-triazolo[1,5-a]pyrimidine could be a valuable lead compound for the development of new anticancer drugs.

The pharmacokinetic properties of 6-chloro-2-ethoxy-1,2,4-triazolo[1,5-a]pyrimidine have also been investigated. Studies have shown that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics make it suitable for further development as an orally available therapeutic agent. Additionally, the compound has been found to have low toxicity in preclinical models, which is a crucial factor for its potential use in clinical settings.

The synthesis of 6-chloro-2-ethoxy-1,2,4-triazolo[1,5-a]pyrimidine has been optimized using modern synthetic methods to ensure high yield and purity. The synthetic route involves several key steps, including the formation of the triazolopyrimidine core and subsequent functionalization with the chlorine and ethoxy groups. The optimized synthetic protocol allows for large-scale production of the compound for further preclinical and clinical studies.

In conclusion, 6-chloro-2-ethoxy-1,2,4-triazolo[1,5-a]pyrimidine (CAS No. 2017715-49-8) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in antiviral and anticancer therapy make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.